Cas no 24243-31-0 (Benzo[1,2-b:4,3-b']dithiophene-4,5-dione)

• Product Name: Benzo[1,2-b:4,3-b']dithiophene-4,5-dione
• CAS No: 24243-31-0
• MF: C₁₀H₄O₂S₂
• MW: 220.267560005188
• MDL: MFCD20488814
• CID: 3918356
• PubChem ID: 44435802
• Update Time: 2025-07-21

Benzo[1,2-b:4,3-b']dithiophene-4,5-dione Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-b:4,3-b']dithiophene-4,5-dione
• benzo[1,2-b:4,3-b']dithiophene-4,5-quinone
• Benzo[1,2-b;4,3-b']dithiophene-4,5-dione
• BS-44538
• 24243-31-0
• 5K9MDF6JTU
• Thieno(3,2-E)(1)benzothiole-4,5-dione
• UNII-5K9MDF6JTU
• CHEMBL398109
• Benzo(1,2-b:4,3-b')dithiophene-4,5-dione
• F75587
• PD188603
• thieno[3,2-e][1]benzothiole-4,5-dione
• 5,10-dithiatricyclo[7.3.0.0(2),?]dodeca-1(9),2(6),3,11-tetraene-7,8-dione

• MDL： MFCD20488814
• Inchi： 1S/C10H4O2S2/c11-7-8(12)10-6(2-4-14-10)5-1-3-13-9(5)7/h1-4H
• InChI Key： MOUQKENTDKBOQJ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(C(C1=C2C=CS1)=O)=O

Computed Properties

• Exact Mass: 219.965
• Monoisotopic Mass: 219.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6A^2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Benzo[1,2-b:4,3-b']dithiophene-4,5-dione

Exploring Benzo[1,2-b:4,3-b']dithiophene-4,5-dione (CAS No. 24243-31-0): Properties, Applications, and Future Prospects

Benzo[1,2-b:4,3-b']dithiophene-4,5-dione (CAS No. 24243-31-0) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique structural and electronic properties. This heterocyclic compound belongs to the class of dithiophene derivatives, which are widely studied for their applications in organic electronics, photovoltaic materials, and advanced functional materials. Its molecular structure, featuring fused aromatic rings and electron-deficient carbonyl groups, makes it a promising candidate for cutting-edge research in sustainable energy solutions and next-generation optoelectronic devices.

The growing interest in Benzo[1,2-b:4,3-b']dithiophene-4,5-dione is closely tied to the global push for green chemistry and renewable energy technologies. Researchers are actively exploring its potential as a building block for organic semiconductors, particularly in the development of organic solar cells (OSCs) and organic field-effect transistors (OFETs). The compound's ability to facilitate efficient charge transport and its tunable electronic bandgap make it an attractive material for these applications. Recent studies have also investigated its role in photocatalysis, where it could contribute to more sustainable chemical processes.

From a synthetic chemistry perspective, Benzo[1,2-b:4,3-b']dithiophene-4,5-dione presents interesting challenges and opportunities. The compound's fused ring system requires sophisticated organic synthesis techniques, often involving palladium-catalyzed cross-coupling reactions or cyclization strategies. These synthetic routes are frequently discussed in academic literature and patent filings, reflecting the compound's commercial potential. The CAS No. 24243-31-0 serves as a crucial identifier for researchers and manufacturers working with this material, ensuring precise communication across international scientific communities.

The thermal and photochemical stability of Benzo[1,2-b:4,3-b']dithiophene-4,5-dione makes it particularly valuable for applications requiring durability under operational conditions. In OLED technology, for instance, materials must maintain performance under continuous electrical stress and exposure to light. Preliminary studies suggest that derivatives of this compound exhibit promising thermal decomposition temperatures and photo-oxidative resistance, positioning them as potential candidates for long-lasting organic electronic devices.

Beyond electronics, Benzo[1,2-b:4,3-b']dithiophene-4,5-dione has shown potential in sensor technologies. Its redox-active properties and ability to undergo reversible electron transfer processes make it suitable for developing chemical sensors and biosensors. Researchers are particularly interested in its application for detecting environmental pollutants or biological markers, aligning with current trends in environmental monitoring and point-of-care diagnostics.

The commercial availability of Benzo[1,2-b:4,3-b']dithiophene-4,5-dione (identified by CAS No. 24243-31-0) remains limited to specialized chemical suppliers, reflecting both its niche applications and the challenges associated with its synthesis. However, as demand grows for high-performance organic materials, scaling up production of this compound could become economically viable. Current market analyses suggest increasing interest from material science companies and research institutions focused on energy storage solutions and flexible electronics.

From a regulatory standpoint, Benzo[1,2-b:4,3-b']dithiophene-4,5-dione presents no significant handling concerns under normal laboratory conditions, though standard precautions for handling organic compounds should always be observed. Its environmental fate and toxicity profile are subjects of ongoing research, particularly as applications move closer to commercialization. These studies are essential for ensuring the compound's safe use in potential consumer electronics and industrial applications.

The scientific literature surrounding Benzo[1,2-b:4,3-b']dithiophene-4,5-dione continues to expand, with recent publications exploring novel derivatives and hybrid materials. Computational chemistry approaches, including density functional theory (DFT) calculations, are being employed to predict and optimize the compound's electronic properties before synthesis. This computational materials design approach significantly accelerates the discovery of new materials with tailored characteristics for specific applications.

Looking ahead, the development of Benzo[1,2-b:4,3-b']dithiophene-4,5-dione-based materials is expected to benefit from advances in nanotechnology and molecular engineering. Researchers are particularly excited about its potential in printed electronics, where solution-processable versions of the compound could enable low-cost, large-area manufacturing of electronic devices. The compatibility of this material with roll-to-roll processing techniques could be transformative for the flexible electronics industry.

For scientists and engineers working with Benzo[1,2-b:4,3-b']dithiophene-4,5-dione (CAS No. 24243-31-0), staying informed about the latest research developments is crucial. The compound represents an excellent example of how fundamental chemical research can lead to practical technological advancements. As the fields of organic electronics and green energy continue to evolve, this material and its derivatives are likely to play increasingly important roles in shaping future technologies.